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Vinyloxyethanol synthesis from acetylene and
ethylene glycol
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Compound Focus: 2-(Vinyloxy)ethanol

CAS No.: 764-48-7

Cat. No.: S563808

Core Vinylation Reaction

The foundational synthesis involves the reaction of acetylene with ethylene glycol in the presence of a strong

base catalyst, typically potassium hydroxide (KOH) [1].

Table 1: Key Reaction Components and Conditions from Patent US2969395A

Component / .
Details /| Range

Parameter

Reactants Acetylene gas, Ethylene Glycol

Catalyst Alkali metal hydroxides (e.g., KOH, NaOH)

Catalyst 5-15% by weight of the alcohol (e.g., 9.1 parts KOH to 100 parts glycol)

Concentration

Reaction 140 °C - 180 °C
Temperature
Acetylene Pressure 6 - 16 atmospheres
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Component / .
Details /| Range

Parameter
Reaction Phase Liquid-phase
Key Technique Continuous removal of water of reaction (e.g., by azeotropic distillation with

returning solvent)

Detailed Experimental Protocol

The following procedure is adapted from the methods described in patent US2969395A [1].

e Reactor Setup: A pressure-rated reaction vessel (autoclave) equipped with a stirrer, heating system,
and provisions for introducing gaseous acetylene and maintaining pressure is required.

¢ Initial Charge: The reactor is charged with 100 parts of ethylene glycol and 9.1 parts of flake
potassium hydroxide (KOH).

e Pressurization and Heating: The reactor is sealed, purged with an inert gas like nitrogen, and then
pressurized with acetylene gas. The reaction mixture is heated to the target temperature range of
140-180 °C while maintaining a constant acetylene pressure, for example, 14-15 atmospheres.

e Continuous Water Removal: As the reaction proceeds, water is formed. A solvent (the patent
mentions using the product vinyl ether itself or an inert solvent like dimethoxyethane) is used to
separate water from the reaction mixture, often via azeotropic distillation. The dried solvent is then
continuously returned to the reactor.

¢ Reaction Completion: The reaction is continued until a significant quantity of the ethylene glycol has
been converted, which can be monitored by the amount of water collected.

¢ Product Recovery: After the reaction, the system is cooled and depressurized. The crude reaction
mixture is neutralized with a mild acid to deactivate the catalyst. The final product, 2-
(vinyloxy)ethanol, is isolated and purified through techniques such as fractional distillation.

Critical Process Parameters & Safety

Successful and safe operation of this synthesis depends on several key factors:

e Catalyst Activity: The reaction is catalyzed by strong bases, but they can be deactivated by the
water produced. The described continuous water removal is crucial for maintaining catalyst activity
and achieving high conversion [1].
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e Acetylene Safety: Acetylene gas is flammable and can form explosive mixtures with air. It is also
subject to explosive decomposition under pressure in the absence of air. The reaction must be
conducted in specialized equipment designed for safe handling of pressurized acetylene [1].

e Byproduct Formation: The patent notes that under certain conditions, divinyloxyethane (1,2-
bis(ethenoxy)ethane) can be formed as a byproduct from the double vinylation of ethylene glycol [1].

Summary of Reaction Characteristics

Table 2: Synthesis Attributes and Considerations

Attribute

Description

Reaction Type

Primary
Product

Key Advantage

Main Challenge

Modern
Context

Base-catalyzed Vinylation / Nucleophilic Addition

2-(Vinyloxy)ethanol (Ethylene glycol vinyl ether)

Direct, one-step synthesis from basic chemicals.
Handling high-pressure acetylene and managing water removal.

Primarily a historical industrial process; current use would require rigorous safety
protocols.

Experimental Workflow

The diagram below outlines the key stages of the synthesis and purification process.
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Geactor Setua

Charge Reactor:
- Ethylene Glycol
- KOH Catalyst

Pressurize with
Acetylene Gas

Heat with Stirring
(140-180°C, 6-16 atm)
Continuous Water
Removal (Azeotrope)
Cool and
Depressurize

i

Neutralize Catalyst
(Acidification)

Purify Product
(Fractional Distillation)

Isolated Product:

2-(Vinyloxy)ethanol
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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